Cas no 127924-16-7 (Sucrose 6-Benzoate)

Sucrose 6-Benzoate structure
Product Name:Sucrose 6-Benzoate
CAS No:127924-16-7
Molecular Formula:C19H26O12
Molecular Weight:446.403
CID:2049947
PubChem ID:10906400
Sucrose 6-Benzoate Properties
Names and Identifiers
-
- 6-O-benzoyl sucrose
- 6-O-benzoylsucrose
- beta-D-fructofuranosyl 6-O-benzoyl-alpha-D-glucopyranoside
- sucrose 6-benzoate
- sucrose-6-benzoate
- HTD278O4JF
- 127924-16-7
- alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-benzoate
- NCGC00384971-01
- SCHEMBL237200
- AFHCRQREQZIDSI-OVUASUNJSA-N
- [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl benzoate
- Q27280086
- .ALPHA.-D-GLUCOPYRANOSIDE, .BETA.-D-FRUCTOFURANOSYL, 6-BENZOATE
- NCGC00384971-01_C19H26O12_beta-D-Fructofuranosyl 6-O-benzoyl-alpha-D-glucopyranoside
- UNII-HTD278O4JF
- Sucrose 6-benzoate
- 6-o-Benzoylsucrose
-
- InChIKey: AFHCRQREQZIDSI-OVUASUNJSA-N
- Inchi: InChI=1S/C19H26O12/c20-6-10-13(23)16(26)19(8-21,30-10)31-18-15(25)14(24)12(22)11(29-18)7-28-17(27)9-4-2-1-3-5-9/h1-5,10-16,18,20-26H,6-8H2/t10-,11-,12-,13-,14+,15-,16+,18-,19+/m1/s1
- SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)O)O)CO)O)O)O
Computed Properties
- Exact Mass: 446.14242626g/mol
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 8
- Monoisotopic Mass: 446.14242626g/mol
- Heavy Atom Count: 31
- Complexity: 598
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2
- Topological Polar Surface Area: 196Ų
Sucrose 6-Benzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | S238030-100mg |
Sucrose 6-Benzoate |
127924-16-7 | 100mg |
$133.00 | 2023-05-17 |
Sucrose 6-Benzoate Related Literature
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1. Synthesis of novel 2,6-disubstituted-3,4-dimethylidene tetrahydropyrans via Prins-type cyclization†Yong Seo Cho,Kaliyan Karupaiyan,Hyun Jung Kang,Ae Nim Pae,Joo Hwan Cha,Hun Yeong Koh,Moon Ho Chang Chem. Commun., 2003, 2346-2347
-
2. Front cover
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Kyuhyun Park,Jang-Sik Lee RSC Adv., 2016,6, 21736-21741
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Jaejung Song,Sekyu Hwang,Kyuhyun Im,Jaehyun Hur,Jutaek Nam,Sungwoo Hwang,G-One Ahn,Nokyoung Park J. Mater. Chem. B, 2015,3, 1537-1543
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Jesús Algaba,José Manuel Míguez,Bruno Mendiboure,Felipe J. Blas Phys. Chem. Chem. Phys., 2019,21, 11937-11948
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Graham A. Bowmaker,John V. Hanna,Robert D. Hart,Peter C. Healy,Scott P. King,Fabio Marchetti,Claudio Pettinari,Aurel Tabacaru,Allan H. White Dalton Trans., 2012,41, 7513-7525
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Daniel Becker,Christoph W. Dierking,Jiří Suchan,Florian Zurheide,Jozef Lengyel,Michal Fárník,Petr Slavíček,Udo Buck,Thomas Zeuch Phys. Chem. Chem. Phys., 2021,23, 7682-7695
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